2-Methanidylprop-1-ene;nickel;dichloride
Overview
Description
Preparation Methods
The synthesis of 2-Methanidylprop-1-ene;nickel;dichloride involves the reaction of nickel chloride with methallyl chloride under controlled conditions. The reaction typically takes place in an inert atmosphere to prevent oxidation and moisture interference . The resulting product is then purified through crystallization to obtain the desired compound in its pure form .
Chemical Reactions Analysis
2-Methanidylprop-1-ene;nickel;dichloride undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized to form various nickel oxides.
Reduction: It can be reduced to nickel metal under specific conditions.
Substitution: The chloride ligands can be substituted with other ligands such as phosphines or amines.
Common reagents used in these reactions include oxidizing agents like oxygen or hydrogen peroxide, reducing agents such as hydrogen gas, and various ligands for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2-Methanidylprop-1-ene;nickel;dichloride has several scientific research applications:
Mechanism of Action
The mechanism by which 2-Methanidylprop-1-ene;nickel;dichloride exerts its effects involves the coordination of the nickel center with various ligands. This coordination can activate the nickel center, making it more reactive towards different substrates . The molecular targets and pathways involved depend on the specific application and the nature of the ligands and substrates used .
Comparison with Similar Compounds
2-Methanidylprop-1-ene;nickel;dichloride can be compared with other similar organometallic compounds, such as:
- Bis(tricyclohexylphosphine)nickel(II) dichloride
- Nickel di-m-chlorobis[(1,2,3-h)-2-methyl-2-propen-1-yl]di-
- Dichlorobis(pyridine)palladium(II)
These compounds share similar structural features and reactivity but differ in their specific ligands and applications. The uniqueness of this compound lies in its specific methallyl ligands, which confer distinct reactivity and catalytic properties .
Properties
Molecular Formula |
C8H14Cl2Ni2-4 |
|---|---|
Molecular Weight |
298.49 g/mol |
IUPAC Name |
2-methanidylprop-1-ene;nickel;dichloride |
InChI |
InChI=1S/2C4H7.2ClH.2Ni/c2*1-4(2)3;;;;/h2*1-2H2,3H3;2*1H;;/q2*-1;;;;/p-2 |
InChI Key |
BRBXUFQBVDXMCN-UHFFFAOYSA-L |
Canonical SMILES |
CC(=C)[CH2-].CC(=C)[CH2-].[Cl-].[Cl-].[Ni].[Ni] |
Origin of Product |
United States |
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